2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

• IUPAC Name: 2-[3-(3-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C21H17ClN6OS/c22-15-7-3-8-16(11-15)28-20-19(25-26-28)21(24-13-23-20)30-12-18(29)27-10-4-6-14-5-1-2-9-17(14)27/h1-3,5,7-9,11,13H,4,6,10,12H2
• InChI Key: CBEHKVAFYFJTCR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC=NC4=C3N=NN4C5=CC(=CC=C5)Cl
• Molecular Formula: C21H17ClN6OS
• Molecular Weight: 436.9 g/mol

Description

2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C21H17ClN6OS and its molecular weight is 436.92. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel compounds with potential therapeutic applications has been a focus of medicinal chemistry. Researchers have synthesized various derivatives of quinazolinone and triazolo-pyrimidines, exploring their anti-inflammatory, analgesic, and antimicrobial properties. These studies involve complex chemical reactions to create compounds with specific characteristics and potential biological activities. The compounds are characterized using techniques such as NMR, IR, and X-ray crystallography, providing insights into their molecular structures and potential mechanisms of action (Farag et al., 2012).

Potential Applications

Research into the biological evaluation of synthesized compounds reveals their potential as anti-inflammatory, analgesic, antituberculosis, and cytotoxic agents. These studies aim to discover new treatments for various conditions, including chronic inflammation, pain, tuberculosis, and cancer. For instance, certain derivatives have shown significant activity against Mycobacterium tuberculosis, highlighting their potential in treating tuberculosis (Chitra et al., 2011). Another area of interest is the exploration of compounds for their cytotoxic properties against cancer cell lines, which could lead to the development of new anticancer drugs (Guggilapu et al., 2016).